Cas no 61370-51-2 (L-Alanine, N-(N-methyl-D-alanyl)-)

• Product Name: L-Alanine, N-(N-methyl-D-alanyl)-
• CAS No: 61370-51-2
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 481850
• PubChem ID: 71396411
• Update Time: 2025-04-19

L-Alanine, N-(N-methyl-D-alanyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(N-methyl-D-alanyl)-
• (2S)-2-[[(2R)-2-(methylamino)propanoyl]amino]propanoic acid
• 61370-51-2
• DTXSID70817980
• N-Methyl-D-alanyl-L-alanine

• Inchi： 1S/C7H14N2O3/c1-4(8-3)6(10)9-5(2)7(11)12/h4-5,8H,1-3H3,(H,9,10)(H,11,12)/t4-,5+/m1/s1
• InChI Key： BNOGWBQUPQZAPG-UHNVWZDZSA-N
• SMILES： O=C([C@@H](C)NC)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 174.10052
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43